1-((3-(furan-3-yl)-1H-pyrazol-4-yl)methyl)piperazine
Overview
Description
The compound “1-((3-(furan-3-yl)-1H-pyrazol-4-yl)methyl)piperazine” is a complex organic molecule that contains a piperazine ring, a pyrazole ring, and a furan ring . Furan is a five-membered aromatic heterocycle with four carbon atoms and one oxygen atom . Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms. Piperazine is an organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring.
Synthesis Analysis
While specific synthesis methods for this compound are not available, furan compounds can be synthesized using various techniques and approaches . For instance, 3-trimethylsilyloxy-1-(furan-3-yl)butadiene was synthesized and studied in reactions with 2,2-dimethyl-5-methylidene-1,3-dioxane-4,6-diones, 5-methylenepyrimidine-2,4,6-triones, as well as with imines .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings. The furan ring contributes to the aromaticity of the compound . The pyrazole ring likely contributes to the compound’s reactivity. The piperazine ring could potentially contribute to the compound’s solubility and reactivity.Scientific Research Applications
1-FPMP has been used in a variety of scientific research applications. It has been studied as an inhibitor of enzymes, such as cytochrome P450 (CYP450) and cyclooxygenase (COX), as well as a potential therapeutic agent for various diseases, including cancer and Alzheimer’s disease. In addition, 1-FPMP has also been studied for its antimicrobial, antifungal, and anti-inflammatory activities.
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to exhibit anti-tubercular activity against mycobacterium tuberculosis h37ra .
Mode of Action
Related compounds have shown cytotoxic activities against various cell lines . The interaction of these compounds with their targets often results in the inhibition of cell growth, indicating potential anti-proliferative properties .
Biochemical Pathways
It’s worth noting that similar compounds have been used in the synthesis of various bioactive molecules , suggesting that they may interact with multiple biochemical pathways.
Result of Action
Compounds with similar structures have demonstrated significant activity against mycobacterium tuberculosis h37ra , suggesting potential antimicrobial effects.
Advantages and Limitations for Lab Experiments
The use of 1-FPMP in lab experiments has a number of advantages and limitations. The primary advantage of using 1-FPMP in lab experiments is its ability to inhibit the activity of enzymes, such as CYP450 and COX, as well as its antimicrobial, antifungal, and anti-inflammatory activities. In addition, 1-FPMP is relatively easy to synthesize and is relatively non-toxic.
However, there are also some limitations to using 1-FPMP in lab experiments. For example, the mechanism of action of 1-FPMP is not fully understood, and its interactions with cellular components are not well-understood. In addition, 1-FPMP is not widely available, and it can be difficult to obtain in large quantities.
Future Directions
The potential future directions for the use of 1-FPMP are numerous. 1-FPMP could be used as a potential therapeutic agent for various diseases, such as cancer and Alzheimer’s disease. In addition, 1-FPMP could be used to study the mechanism of action of enzymes, such as CYP450 and COX, as well as its interactions with various cellular components. Furthermore, 1-FPMP could be used to study its antimicrobial, antifungal, and anti-inflammatory activities. Finally, 1-FPMP could be used to develop new and improved methods for the synthesis of other heterocyclic compounds.
Biochemical Analysis
Biochemical Properties
1-((3-(furan-3-yl)-1H-pyrazol-4-yl)methyl)piperazine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain enzymes involved in metabolic pathways, thereby altering the flux of metabolites and affecting cellular metabolism . Additionally, it can bind to specific proteins, modulating their conformation and activity, which can lead to changes in cellular signaling pathways . The interactions between this compound and these biomolecules are often characterized by hydrogen bonding, hydrophobic interactions, and van der Waals forces .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, it has been observed to activate or inhibit specific signaling pathways, leading to changes in cell proliferation, differentiation, and apoptosis . Furthermore, this compound can affect the expression of genes involved in metabolic processes, thereby altering the metabolic profile of cells . These cellular effects are crucial for understanding the potential therapeutic applications of this compound.
Molecular Mechanism
The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes and receptors, leading to their inhibition or activation . For instance, it has been shown to inhibit the activity of certain kinases, which play a critical role in cell signaling and regulation . Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins. These molecular interactions are essential for understanding the compound’s biological effects and potential therapeutic uses.
properties
IUPAC Name |
1-[[5-(furan-3-yl)-1H-pyrazol-4-yl]methyl]piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O/c1-6-17-9-10(1)12-11(7-14-15-12)8-16-4-2-13-3-5-16/h1,6-7,9,13H,2-5,8H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSNQKURPVYOWLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=C(NN=C2)C3=COC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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